molecular formula C9H22N2 B8563835 Nonan-3-ylhydrazine

Nonan-3-ylhydrazine

Cat. No.: B8563835
M. Wt: 158.28 g/mol
InChI Key: GLJGNZFOPZFERF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Nonan-3-ylhydrazine is a useful research compound. Its molecular formula is C9H22N2 and its molecular weight is 158.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H22N2

Molecular Weight

158.28 g/mol

IUPAC Name

nonan-3-ylhydrazine

InChI

InChI=1S/C9H22N2/c1-3-5-6-7-8-9(4-2)11-10/h9,11H,3-8,10H2,1-2H3

InChI Key

GLJGNZFOPZFERF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(CC)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

34.84 g (135.9 mmol) of tert-butyl N′-(1-ethyl-heptylidene)-hydrazinecarboxylate are dissolved in a mixture of 100 ml of THF and 150 ml of methanol and, after 9.93 g (157.6 mmol) of sodium cyanoborohydride have been added, the mixture is stirred for 2 hours at room temperature. 97 ml of 6N HCl are added dropwise and, after the addition has ended, the mixture is refluxed for 1.5 hours. It is neutralized with 6N NaOH solution, then, after the non-aqueous solvents have been removed, extracted three times with dichloromethane, and, after the mixture has been dried over sodium sulphate, the solvent is removed in vacuo. This gives 19.78 g (92%) of a yellow oil.
Name
tert-butyl N′-(1-ethyl-heptylidene)-hydrazinecarboxylate
Quantity
34.84 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
9.93 g
Type
reactant
Reaction Step Two
Name
Quantity
97 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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